Cas no 2228693-26-1 (tert-butyl 1-(chlorosulfonyl)methyl-3-oxo-2-oxa-8-azaspiro4.5decane-8-carboxylate)

• Product Name: tert-butyl 1-(chlorosulfonyl)methyl-3-oxo-2-oxa-8-azaspiro4.5decane-8-carboxylate
• CAS No: 2228693-26-1
• MF: C₁₄H₂₂ClNO₆S
• MW: 367.845582485199
• CID: 5213501
• PubChem ID: 137964535
• Update Time: 2025-10-15

tert-butyl 1-(chlorosulfonyl)methyl-3-oxo-2-oxa-8-azaspiro4.5decane-8-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-[(chlorosulfonyl)methyl]-3-oxo-2-oxa-8-azaspiro[4.5]decane-8-carboxylate
• tert-butyl 1-(chlorosulfonyl)methyl-3-oxo-2-oxa-8-azaspiro4.5decane-8-carboxylate

• Inchi： 1S/C14H22ClNO6S/c1-13(2,3)22-12(18)16-6-4-14(5-7-16)8-11(17)21-10(14)9-23(15,19)20/h10H,4-9H2,1-3H3
• InChI Key： GMEYLEYEBINNII-UHFFFAOYSA-N
• SMILES： C1(CS(Cl)(=O)=O)C2(CCN(C(OC(C)(C)C)=O)CC2)CC(=O)O1

Additional information on tert-butyl 1-(chlorosulfonyl)methyl-3-oxo-2-oxa-8-azaspiro4.5decane-8-carboxylate

Introduction to Tert-butyl 1-(chlorosulfonyl)methyl-3-oxo-2-oxa-8-azaspiro4.5decane-8-carboxylate (CAS No. 2228693-26-1)

Tert-butyl 1-(chlorosulfonyl)methyl-3-oxo-2-oxa-8-azaspiro4.5decane-8-carboxylate, identified by its unique Chemical Abstracts Service (CAS) number 2228693-26-1, is a highly specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This spirocyclic structure, characterized by its intricate arrangement of oxygen, nitrogen, and sulfur atoms, presents a fascinating molecular framework that has opened new avenues for the development of innovative therapeutic agents.

The compound’s name underscores its complex chemical architecture. The presence of a tert-butyl group suggests steric stabilization, which can be crucial for enhancing the metabolic stability of drug candidates. The chlorosulfonyl substituent introduces a polar, electron-withdrawing moiety, which can modulate the compound’s reactivity and binding affinity to biological targets. Additionally, the spirocyclic core—a fused ring system consisting of an oxetane and an azaspirodecane—imparts unique conformational rigidity, potentially influencing both the pharmacokinetic and pharmacodynamic properties of derivatives.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional implications of such complex molecules more effectively than ever before. The spirocyclic scaffold of Tert-butyl 1-(chlorosulfonyl)methyl-3-oxo-2-oxa-8-azaspiro4.5decane-8-carboxylate has been investigated for its potential to mimic natural product motifs, which are often privileged scaffolds in drug discovery. Studies suggest that this spirocyclic system can exhibit favorable interactions with biological macromolecules, making it a promising candidate for further derivatization and optimization.

In the realm of medicinal chemistry, the chlorosulfonyl group is particularly noteworthy due to its versatility as a leaving group or a reactive handle for further functionalization. This moiety has been employed in various synthetic strategies to introduce additional substituents or to facilitate transition-metal-catalyzed reactions. The tert-butyl ester functionality, on the other hand, provides a stable handle for solubility modulation and ease of purification, while also serving as a protecting group in multi-step syntheses.

The synthesis of Tert-butyl 1-(chlorosulfonyl)methyl-3-oxo-2-oxa-8-azaspiro4.5decane-8-carboxylate presents both challenges and opportunities for synthetic chemists. The spirocyclic core requires precise control over reaction conditions to ensure high yield and enantiomeric purity. However, recent methodologies involving transition-metal-catalyzed cycloadditions and cross-coupling reactions have made the construction of such complex frameworks more accessible than previously thought.

One particularly intriguing aspect of this compound is its potential application in the development of bioactive molecules targeting neurological disorders. The spirocyclic scaffold has been shown to mimic the binding pockets of certain neurotransmitter receptors, suggesting that derivatives of this compound could serve as novel pharmacological tools. Additionally, the presence of both oxygen and nitrogen heteroatoms provides multiple sites for hydrogen bonding interactions, which are critical for receptor binding affinity.

Recent studies have also highlighted the compound’s potential in antiviral research. The structural features of Tert-butyl 1-(chlorosulfonyl)methyl-3-oxo-2-oxa-8-azaspiro4.5decane-8-carboxylate have been exploited to design inhibitors targeting viral proteases and polymerases. The spirocyclic core’s rigidity can stabilize enzyme-inhibitor complexes, while the chlorosulfonyl group can engage in specific polar interactions with key residues in the active site. These findings underscore the compound’s versatility as a building block for drug discovery efforts against emerging pathogens.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development due to their diverse biological activities and synthetic accessibility. The spirocyclic azaspirodecane core in Tert-butyl 1-(chlorosulfonyl)methyl-3-oxyo2-xa8azaspiro4.5decane8carboxylate exemplifies how structural complexity can be leveraged to develop molecules with tailored properties. By systematically modifying substituents on this scaffold, researchers can fine-tune physicochemical parameters such as solubility, permeability, and metabolic stability to meet stringent pharmacological requirements.

In conclusion,Tert-butyl 1-(chlorosulfonyl)methyl3-oxyo2-xa8azaspiro4.5decane8carboxylate (CAS No., 2228693261) represents a compelling example of how intricate molecular architectures can drive innovation in medicinal chemistry and drug discovery., Its unique structural features offer numerous possibilities for developing novel therapeutic agents with enhanced efficacy and reduced side effects., As research continues,, it is likely that this compound will play an increasingly important role in shaping future pharmaceutical strategies.,>